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Compound of Interest

Compound Name: Hexyl phenylacetate

Cat. No.: B1594059 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of hexyl phenylacetate, a common

fragrance ingredient. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the inherent properties of

hexyl phenylacetate. While it is generally considered to have low toxicity, proper personal

protective equipment (PPE) should always be worn. This includes safety goggles, chemical-

resistant gloves, and a lab coat. Work should be conducted in a well-ventilated area or under a

fume hood to avoid inhalation of any vapors.

In the event of a spill, absorb the liquid with an inert material such as vermiculite, dry sand, or

earth. Do not use combustible materials like sawdust. The contaminated absorbent material

should then be collected and placed in a sealed container for disposal as chemical waste.

Quantitative Data Summary
For quick reference, the key quantitative safety and physical property data for hexyl
phenylacetate are summarized in the table below.
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Property Value Source

Flash Point > 100 °C (> 212 °F) [1][2]

Specific Gravity 0.970 g/cm³ (at 25 °C) [1][2]

Boiling Point 262 - 265 °C [1]

Molecular Weight 220.31 g/mol [3]

Water Solubility Insoluble [3]

Step-by-Step Disposal Protocol
The proper disposal of hexyl phenylacetate waste must follow established laboratory and

regulatory guidelines. Under no circumstances should it be disposed of down the drain or in

regular trash.

1. Waste Identification and Segregation:

All materials contaminated with hexyl phenylacetate, including unused product, solutions,

and contaminated labware (e.g., pipettes, vials), must be treated as chemical waste.

Segregate hexyl phenylacetate waste from other chemical waste streams to avoid

potentially reactive mixtures. It should be collected in a dedicated, properly labeled waste

container.

2. Container Selection and Labeling:

Use a chemically compatible container for waste collection, typically a high-density

polyethylene (HDPE) or glass bottle with a secure screw cap.[4]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Hexyl Phenylacetate".

The label should also indicate the start date of waste accumulation and the primary hazards

(e.g., "Irritant").

3. Waste Accumulation and Storage:
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Keep the waste container securely closed at all times, except when adding waste.[5][6]

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory.[4][6][7] This area should be at or near the point of generation and under the

control of laboratory personnel.

Ensure the SAA is in a secondary containment tray to prevent the spread of any potential

leaks.

4. Arranging for Disposal:

Once the waste container is full or has been in accumulation for the maximum allowable time

(as per your institution's policy, often not exceeding one year), arrange for its collection by

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.[6][7]

Complete all necessary waste disposal forms as required by your institution, providing an

accurate description of the waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of hexyl
phenylacetate in a laboratory setting.
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Start: Hexyl Phenylacetate
Waste Generated

Is the material contaminated
with other chemicals?

Segregate into a dedicated
'Hexyl Phenylacetate Waste' container.

No

Consult EHS for guidance on
appropriate mixed waste stream.

Yes

Select a chemically compatible
container (HDPE or Glass).

Label container with:
'Hazardous Waste'

'Hexyl Phenylacetate'
Accumulation Start Date

Hazard Information

Store in designated Satellite
Accumulation Area (SAA)

with secondary containment.

Is the container full or has the
maximum storage time been reached?

Continue to collect waste.

No

Arrange for pickup by EHS or
licensed waste contractor.

Yes

End of on-site procedure.

Click to download full resolution via product page

Disposal Decision Workflow for Hexyl Phenylacetate
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of hexyl phenylacetate, contributing to a secure research environment. Always

consult your institution's specific chemical hygiene plan and EHS guidelines for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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